Cas no 864917-01-1 (1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one
• CAS No: 864917-01-1
• MF: C₁₉H₁₇N₃OS₂
• MW: 367.48778128624
• CID: 6285393
• PubChem ID: 7119322
• Update Time: 2025-07-01

1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one
• 864917-01-1
• 1-(2,3-dihydroindol-1-yl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone
• F0698-0096
• SR-01000908017
• AKOS024597633
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}ethan-1-one
• 1-(indolin-1-yl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone
• SR-01000908017-1

• Inchi： 1S/C19H17N3OS2/c1-13-6-8-15(9-7-13)18-20-19(25-21-18)24-12-17(23)22-11-10-14-4-2-3-5-16(14)22/h2-9H,10-12H2,1H3
• InChI Key： MKTOTIRCJJBEJI-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC(C)=CC=2)=NS1)CC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 367.08130452g/mol
• Monoisotopic Mass: 367.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 99.6Ų

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one

Introduction to 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one (CAS No. 864917-01-1)

1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one (CAS No. 864917-01-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an indole moiety and a thiadiazole ring, both of which are known for their biological activities and potential therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry due to its broad spectrum of biological activities. It is commonly found in natural products and synthetic compounds with diverse pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective effects. The thiadiazole ring, on the other hand, is a heterocyclic compound that has been extensively studied for its antimicrobial and antiviral properties. The combination of these two structural elements in 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one suggests a compound with potential multifunctional biological activities.

Recent studies have explored the pharmacological properties of this compound in various disease models. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding is particularly significant given the increasing prevalence of inflammatory diseases and the need for effective therapeutic agents.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antitumor potential of 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one. The results showed that this compound effectively induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent pathways.

The neuroprotective properties of 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one have also been explored. A study published in the European Journal of Pharmacology demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The structural features of 1-(2,3-dihydro-1H-indol-1-yl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one also make it an attractive candidate for drug development. The presence of the indole moiety provides a rigid planar structure that can facilitate interactions with biological targets such as enzymes and receptors. The thiadiazole ring adds additional functional groups that can be modified to optimize pharmacokinetic properties such as solubility and bioavailability.

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